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Compound of Interest

Compound Name: Esprocarb

Cat. No.: B1220993

Esprocarb: A Technical Guide to a
Thiocarbamate Herbicide

An In-depth Review of the History, Development, and Mode of Action of S-Benzyl ethyl(sec-
butyl)thiocarbamate

Introduction

Esprocarb, a selective thiocarbamate herbicide, has been a notable component in weed
management strategies, particularly in paddy rice cultivation. Introduced in Japan in 1988, it
provides effective pre- and post-emergence control of annual grasses and some broadleaf
weeds. This technical guide delves into the history, development, chemical properties, mode of
action, synthesis, and biological and environmental fate of Esprocarb, offering a
comprehensive resource for researchers and professionals in the agricultural sciences.

History and Development

The development of thiocarbamate herbicides dates back to the mid-20th century, with
extensive research into their selective herbicidal properties. Esprocarb, chemically known as
S-benzyl ethyl(sec-butyl)thiocarbamate, emerged from this lineage of research.

Key Developmental Milestones:
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e 1980s: Intensive research and development of thiocarbamate herbicides with improved
efficacy and crop safety.

» 1985: Initial field trials of Esprocarb mixtures began in Japan, showing promise for
controlling problematic weeds like cockspur grass (Echinochloa crus-galli) in paddy rice.[1]

» 1988: Official introduction of Esprocarb in the Japanese market.[1]

While a specific, singular "original" patent for the invention of Esprocarb is not readily available
in public databases, its development is encompassed within the broader patent literature for
thiocarbamate synthesis and herbicidal applications from that era. Patents from the 1980s
describe processes for preparing various thiocarbamates, including structures closely related to
Esprocarb, for use as herbicides.

Chemical and Physical Properties

Esprocarb is a chiral molecule, with the commercial product typically being a racemic mixture.
[2] Its chemical and physical properties are summarized in the table below.

Property Value

IUPAC Name S-benzyl ethyl(sec-butyl)thiocarbamate
CAS Registry Number 85785-20-2
Chemical Formula C1sH23NOS
Molar Mass 265.42 g/mol
Appearance Yellowish liquid
Boiling Point 135 °C

Melting Point 25°C

Water Solubility 4.9 mg/L
Vapor Pressure 10.1 mPa

Log P (octanol-water) 4.1
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Mode of Action

Esprocarb is classified as a Group 15 (WSSA) or Group K3 (HRAC) herbicide.[1] Its primary
mode of action is the inhibition of very-long-chain fatty acid (VLCFA) synthesis. VLCFAs are
crucial components of plant cell membranes, cuticular waxes, and suberin. By inhibiting their
synthesis, Esprocarb disrupts cell division and shoot and root development in susceptible

weeds, ultimately leading to their death.

The specific target of thiocarbamate herbicides is believed to be one or more of the elongase
enzymes involved in the VLCFA biosynthesis pathway. This inhibition leads to an accumulation

of shorter-chain fatty acids and a depletion of the essential VLCFAs.

Site of Action
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Click to download full resolution via product page
Inhibition of the VLCFA Elongase Complex by Esprocarb.

Synthesis of Esprocarb

The synthesis of Esprocarb is a multi-step process that involves the formation of a
thiocarbamate functional group. A general synthetic route is outlined below:
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Starting Materials

Benzyl halide

Phosgene or equivalent

Ethylating Agent

sec-Butylamine + Ethylating Agent N-ethyl-sec-butylamine + Phosgene or equivalent Thiocarbamate Intermediate + Benzyl halide Esprocarb

Click to download full resolution via product page

Generalized Synthetic Pathway for Esprocarb.

Experimental Protocol for Synthesis (General):

A detailed, proprietary synthesis protocol is not publicly available. However, a general
laboratory-scale synthesis of a thiocarbamate like Esprocarb would typically involve the
following steps:

o N-Alkylation: Reaction of sec-butylamine with an ethylating agent (e.g., ethyl bromide) under
basic conditions to form N-ethyl-sec-butylamine.

o Thiocarbamoylation: The resulting secondary amine is then reacted with a thiocarbonylating
agent, such as thiophosgene or carbon disulfide in the presence of a base, to form a
dithiocarbamate salt.

o S-Alkylation: The dithiocarbamate salt is subsequently reacted with a benzyl halide (e.g.,
benzyl chloride) to yield the final product, Esprocarb.
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The reaction is typically carried out in an organic solvent, and the product is purified using
techniques such as distillation or chromatography.

Herbicidal Efficacy

Esprocarb is primarily used for the control of annual grasses in paddy rice. Its efficacy can be
influenced by factors such as weed species, growth stage, application timing, and
environmental conditions.

Table of Herbicidal Spectrum (Qualitative):

Weed Species Common Name Efficacy
Echinochloa crus-galli Barnyardgrass Excellent
Cyperus difformis Smallflower umbrella sedge Good
Monochoria vaginalis Pickerelweed Good
Scirpus juncoides Japanese bulrush Moderate
Rotala indica Indian toothcup Moderate

Quantitative efficacy data, such as ECso (half maximal effective concentration) or GRso (50%
growth reduction), are highly dependent on the specific experimental conditions.

Experimental Protocol for Efficacy Testing (Greenhouse):

o Plant Material: Grow target weed species in pots containing a suitable soil mix under
controlled greenhouse conditions (e.g., 25/20°C day/night temperature, 16-hour
photoperiod).

» Herbicide Application: Apply Esprocarb at a range of concentrations when the weeds have
reached a specific growth stage (e.g., 2-3 leaf stage). Application can be done using a
laboratory track sprayer to ensure uniform coverage.

o Data Collection: After a set period (e.g., 14-21 days), assess the herbicidal effect by
measuring parameters such as plant height, fresh weight, or dry weight. Visual injury ratings
can also be recorded.
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» Data Analysis: Use the collected data to calculate dose-response curves and determine ECso
or GRso values.

Experimental Steps
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Workflow for Herbicide Efficacy Testing.

Metabolism and Environmental Fate

The persistence and degradation of Esprocarb in the environment are critical factors in its
overall risk assessment.
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Metabolism in Plants:

In tolerant plants, Esprocarb is metabolized into less phytotoxic compounds. The primary
metabolic pathways involve oxidation and conjugation. The sec-butyl and ethyl groups on the
nitrogen atom and the benzyl group are susceptible to hydroxylation, followed by conjugation
with sugars (glycosylation) to form water-soluble, non-toxic metabolites.

Metabolism in Soil:

Microbial degradation is the primary route of Esprocarb dissipation in soil. The thiocarbamate
linkage is susceptible to hydrolysis, leading to the formation of N-ethyl-sec-butylamine, benzyl
mercaptan, and carbon dioxide. These degradation products are further metabolized by soil
microorganisms. The half-life of Esprocarb in soil is reported to be approximately 50 days,
indicating moderate persistence.[1]

Toxicology

The toxicological profile of Esprocarb has been evaluated in various organisms.

Table of Toxicological Data:

Test Organism Endpoint Value

Rat (oral) LDso >2000 mg/kg
Rat (dermal) LDso >2000 mg/kg
Fish (96h) LCso 1.52 mg/L
Birds LDso >2000 mg/kg

Esprocarb exhibits low acute toxicity to mammals and birds. However, it is moderately toxic to
fish.

Conclusion

Esprocarb has played a significant role in weed management, particularly in rice cultivation in
Japan. Its mode of action as a VLCFA synthesis inhibitor provides effective control of key grass
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weeds. Understanding its chemical properties, synthesis, biological activity, and environmental
fate is crucial for its responsible and effective use in agriculture. Further research into the
specific molecular interactions with elongase enzymes and the development of more detailed
metabolic pathways will continue to enhance our knowledge of this important herbicide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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